N-benzyl-4-(2,4-dichlorophenoxy)-N-ethylbutanamide

• IUPAC Name: N-benzyl-4-(2,4-dichlorophenoxy)-N-ethylbutanamide
• InChI: InChI=1S/C19H21Cl2NO2/c1-2-22(14-15-7-4-3-5-8-15)19(23)9-6-12-24-18-11-10-16(20)13-17(18)21/h3-5,7-8,10-11,13H,2,6,9,12,14H2,1H3
• InChI Key: KGUKUIFLTHDOQR-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=CC=CC=C1)C(=O)CCCOC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C19H21Cl2NO2
• Molecular Weight: 366.3 g/mol

Description

N-benzyl-4-(2,4-dichlorophenoxy)-N-ethylbutanamide is a useful research compound. Its molecular formula is C19H21Cl2NO2 and its molecular weight is 366.3 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 365.0949343 g/mol and the complexity rating of the compound is 374. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Organic Intermediates in Degradation Processes

Studies on the degradation of 2,4-dichlorophenoxyacetic acid by advanced oxidation processes identify organic intermediates such as 2,4-dichlorophenol and 2,4-dichlorophenyl formate. These findings contribute to understanding the breakdown of similar compounds in wastewater treatment applications (Yunfu. Sun & J. Pignatello, 1993).

Synthesis and Biological Evaluation

Research on the synthesis of new derivatives of 2-substituted 4-hydroxybutanamides as GABA uptake inhibitors explores the influence of chemical modifications on the activity of murine GABA transport proteins. This work could inform the development of compounds with similar structures for neurological applications (K. Kulig et al., 2011).

Environmental and Health Impact Studies

Research on the health effects of phthalates and their uses and metabolism provides insight into the environmental and health implications of chemical exposure, relevant to the broader category of chlorophenoxy compounds (R. Hauser & A. Calafat, 2005).

Molecular Electron-Transfer Properties

A study on the electron transfer properties of Au38 clusters protected by a phenylethanethiolate monolayer discusses the fast ET behavior of delocalized ionic species, which could be relevant for understanding similar behaviors in complex organic molecules (S. Antonello et al., 2007).

Polymeric and Solid Lipid Nanoparticles for Agricultural Applications

The development of solid lipid nanoparticles and polymeric nanocapsules for the sustained release of carbendazim and tebuconazole highlights the potential for similar delivery systems for agricultural chemicals, including those with structures related to N-benzyl-4-(2,4-dichlorophenoxy)-N-ethylbutanamide (E. Campos et al., 2015).